molecular formula MgO B075396 Magnesium oxide CAS No. 1317-74-4

Magnesium oxide

Cat. No.: B075396
CAS No.: 1317-74-4
M. Wt: 40.305 g/mol
InChI Key: CPLXHLVBOLITMK-UHFFFAOYSA-N
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Description

Magnesium oxide, also known as magnesia, is an inorganic compound with the chemical formula MgO. It is a white, hygroscopic solid mineral that occurs naturally as periclase and is a source of magnesium. This compound consists of a lattice of magnesium ions (Mg²⁺) and oxide ions (O²⁻) held together by ionic bonding . It is widely used in various industrial, pharmaceutical, and environmental applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Magnesium oxide can be synthesized through several methods, including:

Industrial Production Methods

Industrial production of this compound typically involves the calcination of magnesium carbonate or magnesium hydroxide. The calcination process is carried out in rotary kilns or shaft kilns at high temperatures to ensure complete decomposition and high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

Magnesium oxide undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxygen: Used in oxidation reactions.

    Water: Used in hydration reactions.

    Hydrochloric Acid: Used in reactions with acids to form magnesium salts.

Major Products Formed

    Magnesium Peroxide (MgO₂): Formed during oxidation.

    Magnesium Hydroxide (Mg(OH)₂): Formed during hydration.

    Magnesium Chloride (MgCl₂): Formed during reaction with hydrochloric acid.

Mechanism of Action

Comparison with Similar Compounds

Properties

IUPAC Name

oxomagnesium
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InChI

InChI=1S/Mg.O
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InChI Key

CPLXHLVBOLITMK-UHFFFAOYSA-N
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Canonical SMILES

O=[Mg]
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Molecular Formula

MgO
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Molecular Weight

40.305 g/mol
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Physical Description

Magnesium oxide appears as a white solid, often found as a powder. When fine particles of magnesium oxide are dispersed in air, whether directly or when generated by the burning or cutting of magnesium metal, the resulting magnesium oxide fume is an inhalation hazard., Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Gas or Vapor; Liquid; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, A very bulky, white powder known as light magnesium oxide or a relative dense, white powder known as heavy magnesium oxide. 5 g of light magnesium oxide occupy a volume of at least 33 ml, while 5 g of heavy magnesium oxide occupy a volume of not more than 20 ml, Finely divided white particulate dispersed in air; Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon; [NIOSH], Solid, HYGROSCOPIC FINE WHITE POWDER., Finely divided white particulate dispersed in air. [Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon.]
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Boiling Point

6512 °F at 760 mmHg (NIOSH, 2023), 3,600 °C, 3600 °C, 6512 °F
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Solubility

0.009 % at 86 °F (NIOSH, 2023), Practically insoluble in water. Insoluble in ethanol, Soluble in acids and ammonium salt solutions, Insoluble in ethanol, In water, 86 mg/L at 30 °C, Solubility in water: poor, (86 °F): 0.009%
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Density

3.58 (NIOSH, 2023) - Denser than water; will sink, 3.6 g/cu cm, Relative density (water = 1): 3.6, 3.58
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Vapor Pressure

0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
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Impurities

TRACE IMPURITIES: NaCl, KCl, NaF
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Color/Form

White, very fine powder, White powder, either light or heavy depending upon whether it is prepared by heating magnesium carbonate or the basic magnesium carbonate, Colorless, transparent cubic crystals

CAS No.

1309-48-4, 146024-95-5, 146024-97-7, 148075-95-0, 148075-92-7, 1317-74-4, 146024-94-4
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Melting Point

5072 °F (NIOSH, 2023), 2825 °C, 2800 °C, 5072 °F
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